Cas no 864174-03-8 (4,5-bis(chloromethyl)thiophene-2-carboxylic acid)

• Product Name: 4,5-bis(chloromethyl)thiophene-2-carboxylic acid
• CAS No: 864174-03-8
• MF: C₇H₆Cl₂O₂S
• MW: 225.092339038849
• MDL: MFCD00512747
• CID: 4661903
• PubChem ID: 23087813
• Update Time: 2025-06-08

4,5-bis(chloromethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-bis(chloromethyl)thiophene-2-carboxylic acid

• MDL： MFCD00512747
• Inchi： 1S/C7H6Cl2O2S/c8-2-4-1-5(7(10)11)12-6(4)3-9/h1H,2-3H2,(H,10,11)
• InChI Key： QIRHWXQAUDKNDV-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(CCl)=C(CCl)C=1

Computed Properties

• Exact Mass: 223.9465560g/mol
• Monoisotopic Mass: 223.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4,5-bis(chloromethyl)thiophene-2-carboxylic acid

4,5-Bis(chloromethyl)thiophene-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 864174-03-8, commonly referred to as 4,5-bis(chloromethyl)thiophene-2-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with two chloromethyl groups and a carboxylic acid functional group. The thiophene moiety serves as the core structure, while the chloromethyl groups and the carboxylic acid group contribute to its versatile chemical properties.

Recent studies have highlighted the potential of 4,5-bis(chloromethyl)thiophene-2-carboxylic acid in various applications, particularly in the development of advanced materials. The compound's ability to undergo nucleophilic substitution reactions due to the presence of the chloromethyl groups makes it an ideal precursor for synthesizing more complex molecules. For instance, researchers have explored its use in creating conducting polymers and organic semiconductors, which are critical components in modern electronic devices such as flexible displays and wearable sensors.

The synthesis of 4,5-bis(chloromethyl)thiophene-2-carboxylic acid typically involves a multi-step process that begins with the preparation of the thiophene derivative. The introduction of the chloromethyl groups is achieved through a Friedel-Crafts alkylation reaction, followed by oxidation to introduce the carboxylic acid group. This method ensures high purity and structural integrity, making it suitable for use in demanding applications.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The carboxylic acid group provides a platform for attaching biocompatible polymers or targeting ligands, enabling precise delivery of therapeutic agents to specific tissues or cells. Recent experiments have demonstrated that formulations incorporating 4,5-bis(chloromethyl)thiophene-2-carboxylic acid exhibit enhanced bioavailability and reduced side effects compared to traditional drug delivery methods.

In addition to its role in materials science and pharmacology, 4,5-bis(chloromethyl)thiophene-2-carboxylic acid has also been investigated for its potential in environmental remediation. Its ability to form stable complexes with heavy metal ions makes it a candidate for use in water purification systems. Researchers have reported successful removal of toxic metals such as lead and mercury from contaminated water samples using this compound as a chelating agent.

The latest advancements in computational chemistry have further deepened our understanding of the electronic properties of 4,5-bis(chloromethyl)thiophene-2-carboxylic acid. By employing density functional theory (DFT), scientists have been able to predict its electronic behavior under various conditions. These insights are invaluable for designing new materials with tailored properties for specific applications.

In conclusion, 4,5-bis(chloromethyl)thiophene-2-carboxylic acid (CAS No 864174-03-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in materials science, pharmacology, and environmental chemistry. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in advancing technological innovations.